Cas no 540734-36-9 (1-(chloromethyl)-2-(propan-2-yloxy)benzene)

1-(chloromethyl)-2-(propan-2-yloxy)benzene structure
540734-36-9 structure
Product Name:1-(chloromethyl)-2-(propan-2-yloxy)benzene
CAS No:540734-36-9
MF:C10H13ClO
MW:184.662622213364
CID:355624
PubChem ID:12071260
Update Time:2025-04-19

1-(chloromethyl)-2-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(chloromethyl)-2-(1-methylethoxy)-
    • 1-(chloromethyl)-2-propan-2-yloxybenzene
    • 1-(chloromethyl)-2-(propan-2-yloxy)benzene
    • 1-(chloromethyl)-2-isopropoxybenzene
    • 1-chloromethyl-2-isopropoxy-benzene
    • 4-isopropoxybenzyl chloride
    • AC1Q1QM3
    • AG-B-79371
    • CTK1F9633
    • SureCN3155854
    • A829942
    • SCHEMBL3155854
    • EN300-51512
    • 540734-36-9
    • 1-(chloromethyl)-2-propan-2-yloxy-benzene
    • XGMOUOKJHCYSDS-UHFFFAOYSA-N
    • DTXSID10476974
    • Inchi： 1S/C10H13ClO/c1-8(2)12-10-6-4-3-5-9(10)7-11/h3-6,8H,7H2,1-2H3
    • InChI Key： XGMOUOKJHCYSDS-UHFFFAOYSA-N
    • SMILES： ClCC1C=CC=CC=1OC(C)C

Computed Properties

  • Exact Mass: 184.06559
  • Monoisotopic Mass: 184.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

1-(chloromethyl)-2-(propan-2-yloxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C306200-25mg
1-(chloromethyl)-2-(propan-2-yloxy)benzene
 540734-36-9
25mg
 $ 50.00 2022-04-01
TRC
C306200-50mg
1-(chloromethyl)-2-(propan-2-yloxy)benzene
 540734-36-9
50mg
 $ 95.00 2022-04-01
TRC
C306200-250mg
1-(chloromethyl)-2-(propan-2-yloxy)benzene
 540734-36-9
250mg
 $ 320.00 2022-04-01
Enamine
EN300-51512-0.05g
1-(chloromethyl)-2-(propan-2-yloxy)benzene
 540734-36-9
0.05g
 $285.0 2023-02-10
Enamine
EN300-51512-0.1g
1-(chloromethyl)-2-(propan-2-yloxy)benzene
 540734-36-9
0.1g
 $426.0 2023-02-10
Enamine
EN300-51512-0.25g
1-(chloromethyl)-2-(propan-2-yloxy)benzene
 540734-36-9
0.25g
 $607.0 2023-02-10
Enamine
EN300-51512-0.5g
1-(chloromethyl)-2-(propan-2-yloxy)benzene
 540734-36-9
0.5g
 $958.0 2023-02-10
Enamine
EN300-51512-1.0g
1-(chloromethyl)-2-(propan-2-yloxy)benzene
 540734-36-9
1.0g
 $1229.0 2023-02-10
Enamine
EN300-51512-2.5g
1-(chloromethyl)-2-(propan-2-yloxy)benzene
 540734-36-9
2.5g
 $2408.0 2023-02-10
Enamine
EN300-51512-5.0g
1-(chloromethyl)-2-(propan-2-yloxy)benzene
 540734-36-9
5.0g
 $3562.0 2023-02-10

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